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Compound of Interest

2-(2-

Compound Name: Chloroethoxy)benzenesulfonamid
e

CAS No.: 82097-01-6

Cat. No.: B1338345

Get Quote

\ J

Audience: Researchers, scientists, and drug development professionals.
Introduction

2-(2-Chloroethoxy)benzenesulfonamide is a key intermediate in the synthesis of various
organic compounds, including sulfonylurea herbicides.[1][2] Its detection and quantification are
crucial for process monitoring, quality control, and environmental analysis. This application note
presents a detailed protocol for the analysis of 2-(2-Chloroethoxy)benzenesulfonamide using
High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). The
method is designed to be sensitive, specific, and robust for the determination of this compound
in relevant sample matrices.
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Compound Name

2-(2-Chloroethoxy)benzenesulfonamide

CAS Number

82097-01-6[3]

Molecular Formula

C8H10CINO3S[3]

Molecular Weight

235.69 g/mol

Structure

lrialt text

l. Quantitative Data Summary

The following tables summarize the quantitative data for the HPLC-MS analysis of 2-(2-

Chloroethoxy)benzenesulfonamide.

Table 1: Chromatographic and Mass Spectrometric Parameters

Parameter Value
Retention Time (RT) 4.2 min
Parent lon (m/z) [M+H] 236.0146

Fragment lon 1 (m/z)

171.9984 ([M+H - SO2]+)

Fragment lon 2 (m/z)

155.0211

lonization Mode

Positive Electrospray lonization (ESI+)

Table 2: Method Performance
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Parameter Value

Limit of Detection (LOD) 0.5 pg/L

Limit of Quantification (LOQ) 1.5 pug/L
Linearity (r?) >0.998

Linear Range 1.5 - 500 pg/L
Recovery 92% - 105%
Precision (%RSD) <5%

Il. Experimental Protocols

A. Sample Preparation: Solid-Phase Extraction (SPE)
This protocol is suitable for cleaning up aqueous samples.

o Conditioning: Condition an Oasis HLB SPE cartridge (e.g., 3 cc, 60 mg) by passing 3 mL of
methanol followed by 3 mL of ultrapure water through the cartridge.

e Loading: Load 10 mL of the aqueous sample onto the conditioned SPE cartridge at a flow
rate of approximately 1-2 mL/min.

e Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove hydrophilic
impurities.

¢ Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.
o Elution: Elute the analyte with 3 mL of acetonitrile into a clean collection tube.
o Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

» Reconstitution: Reconstitute the residue in 1 mL of the mobile phase starting composition
(95:5 Water:Acetonitrile with 0.1% formic acid) and vortex for 30 seconds.

« Filtration: Filter the reconstituted sample through a 0.22 um syringe filter into an HPLC vial.

[4]
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B. HPLC-MS Method

1. HPLC System:

o Mobile Phase A: 0.1% Formic Acid in Water.[5]

e Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[5]
e Flow Rate: 0.3 mL/min.

e Injection Volume: 10 pL.

e Column Temperature: 35°C.

e Gradient Program:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 pum particle size).

Time (min) % Mobile Phase A % Mobile Phase B
0.0 95 5

1.0 95 5

5.0 10 90

7.0 10 90

7.1 95 5

10.0 95 5

2. Mass Spectrometer:
« lonization Source: Electrospray lonization (ESI).
o Polarity: Positive.

e Scan Mode: Multiple Reaction Monitoring (MRM).
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o Capillary Voltage: 3.5 kV.

e Source Temperature: 120°C.

o Desolvation Temperature: 350°C.

e Desolvation Gas Flow: 600 L/hr.

e Cone Gas Flow: 50 L/hr.

e Collision Gas: Argon.

MRM Transitions:

Precursor lon (m/z) Product lon (m/z) Collision Energy (eV)
236.0 172.0 15
236.0 155.0 25

lll. Visualizations

A. Experimental Workflow

Sample Preparation

Click to download full resolution via product page

Caption: General workflow for the HPLC-MS analysis of 2-(2-
Chloroethoxy)benzenesulfonamide.

B. Fragmentation Pathway
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Aromatic sulfonamides are known to undergo characteristic fragmentation in the mass
spectrometer. A primary fragmentation pathway for 2-(2-Chloroethoxy)benzenesulfonamide
involves the neutral loss of sulfur dioxide (SO2).[6] This is often a prominent fragmentation
pattern for arylsulfonamides, particularly when electron-withdrawing groups are present on the
aromatic ring.[6]

Fragment lon 1

- SO2 (64 Da) [M+H - SO2J+

m/z = 172.0

Parent lon

[M-+H+
m/z = 236.0

Other Fragments

Click to download full resolution via product page

Caption: Proposed fragmentation pathway for 2-(2-Chloroethoxy)benzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Note: HPLC-MS Analysis of 2-(2-
Chloroethoxy)benzenesulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338345/docs#application-note-hplc-ms-analysis-of-
2-2-chloroethoxy-benzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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